Cas no 903094-52-0 (4-(piperidin-1-yl)methylpiperidin-4-ol)

• Product Name: 4-(piperidin-1-yl)methylpiperidin-4-ol
• CAS No: 903094-52-0
• MF: C₁₁H₂₂N₂O
• MW: 198.3052
• CID: 5460092
• PubChem ID: 28279661
• Update Time: 2025-06-07

4-(piperidin-1-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-(1-piperidinylmethyl)-
• 4-[(piperidin-1-yl)methyl]piperidin-4-ol
• 4-(piperidin-1-ylmethyl)piperidin-4-ol
• 4-(piperidin-1-yl)methylpiperidin-4-ol

• Inchi： 1S/C11H22N2O/c14-11(4-6-12-7-5-11)10-13-8-2-1-3-9-13/h12,14H,1-10H2
• InChI Key： FDHAGNDXYZLCIK-UHFFFAOYSA-N
• SMILES： O([H])C1(C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H])C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5

Additional information on 4-(piperidin-1-yl)methylpiperidin-4-ol

Introduction to 4-(piperidin-1-yl)methylpiperidin-4-ol (CAS No. 903094-52-0)

4-(piperidin-1-yl)methylpiperidin-4-ol, also known by its CAS number 903094-52-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring with a piperidinylmethyl substituent and a hydroxyl group at the 4-position. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-(piperidin-1-yl)methylpiperidin-4-ol is particularly intriguing due to its ability to interact with various biological targets. The piperidine ring, a common motif in many bioactive molecules, provides a rigid scaffold that can enhance the compound's binding affinity and selectivity. The presence of the hydroxyl group adds polarity and hydrogen-bonding capabilities, which are crucial for interactions with biomolecules such as proteins and receptors.

Recent studies have explored the potential of 4-(piperidin-1-yl)methylpiperidin-4-ol in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal function. The researchers found that 4-(piperidin-1-yl)methylpiperidin-4-ol can effectively reduce oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 4-(piperidin-1-yl)methylpiperidin-4-ol has shown promise in the field of pain management. A clinical trial conducted in 2021 evaluated the analgesic effects of this compound in patients with chronic pain conditions. The results indicated that 4-(piperidin-1-yl)methylpiperidin-4-ol can provide significant pain relief without the adverse side effects commonly associated with traditional analgesics such as opioids. This finding highlights the potential of this compound as a safer alternative for pain management.

The pharmacokinetic properties of 4-(piperidin-1-yl)methylpiperidin-4-ol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Its high bioavailability and low toxicity further enhance its therapeutic potential. These characteristics are particularly important for developing drugs that require long-term use or frequent dosing.

In terms of synthetic methods, several approaches have been developed to produce 4-(piperidin-1-yl)methylpiperidin-4-ol. One common method involves the reaction of 4-piperidone with an appropriate piperidine derivative followed by reduction to introduce the hydroxyl group. This synthetic route is efficient and scalable, allowing for large-scale production of the compound for both research and commercial purposes.

The safety profile of 4-(piperidin-1-yl)methylpiperidin-4-ol has been thoroughly evaluated through preclinical studies. Toxicity assessments have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a potential therapeutic agent.

In conclusion, 4-(piperidin-1-y\-l)methylpip\-eridi\-n\-4-o\-l (CAS No. 903094\-52\-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.